S-[(2S)-1-Hexadecoxy-3-hydroxypropan-2-yl] ethanethioate
S-[(2S)-1-Hexadecoxy-3-hydroxypropan-2-yl] ethanethioate
KIAA1363 is a recently characterized 2-acetyl monoacylglyceryl ether hydrolase that is critical to the survival and proliferation of many cancer cell lines. 2-thioacetyl MAGE is a colorimetric substrate for KIAA1363. It can readily be adapted to perform activity/inhibition studies of this new enzyme, using standard DTNB detection of the free thiol as a readout for enzymatic activity.
Brand Name:
Vulcanchem
CAS No.:
112014-15-0
VCID:
VC0179848
InChI:
InChI=1S/C21H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-19-21(18-22)25-20(2)23/h21-22H,3-19H2,1-2H3/t21-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(CO)SC(=O)C
Molecular Formula:
C21H42O3S
Molecular Weight:
374.6 g/mol
S-[(2S)-1-Hexadecoxy-3-hydroxypropan-2-yl] ethanethioate
CAS No.: 112014-15-0
Main Products
VCID: VC0179848
Molecular Formula: C21H42O3S
Molecular Weight: 374.6 g/mol
CAS No. | 112014-15-0 |
---|---|
Product Name | S-[(2S)-1-Hexadecoxy-3-hydroxypropan-2-yl] ethanethioate |
Molecular Formula | C21H42O3S |
Molecular Weight | 374.6 g/mol |
IUPAC Name | S-[(2S)-1-hexadecoxy-3-hydroxypropan-2-yl] ethanethioate |
Standard InChI | InChI=1S/C21H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-19-21(18-22)25-20(2)23/h21-22H,3-19H2,1-2H3/t21-/m0/s1 |
Standard InChIKey | SJNRNWWBXZOALQ-OAQYLSRUSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](CO)SC(=O)C |
SMILES | CCCCCCCCCCCCCCCCOCC(CO)SC(=O)C |
Canonical SMILES | CCCCCCCCCCCCCCCCOCC(CO)SC(=O)C |
Appearance | Assay:≥97%A solution in methyl acetate |
Description | KIAA1363 is a recently characterized 2-acetyl monoacylglyceryl ether hydrolase that is critical to the survival and proliferation of many cancer cell lines. 2-thioacetyl MAGE is a colorimetric substrate for KIAA1363. It can readily be adapted to perform activity/inhibition studies of this new enzyme, using standard DTNB detection of the free thiol as a readout for enzymatic activity. |
Synonyms | 2-thio-Acetyl MAGE |
PubChem Compound | 10452070 |
Last Modified | Nov 11 2021 |
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